Cas no 1219795-34-2 (4-Tolyl-d4-sulfonamide)

4-Tolyl-d4-sulfonamide is a deuterated analog of tosylamide, where four hydrogen atoms are replaced with deuterium, enhancing its stability and utility in isotopic labeling studies. This compound is particularly valuable in NMR spectroscopy and mass spectrometry, where deuterium incorporation minimizes interference from proton signals, improving spectral resolution. Its high isotopic purity and consistent performance make it a reliable choice for mechanistic investigations, metabolic studies, and pharmaceutical research. The sulfonamide functional group further allows for versatile chemical modifications, facilitating its use as a building block in synthetic chemistry. Suitable for controlled experimental conditions, it offers precise tracking in reaction pathways and molecular interactions.

4-Tolyl-d4-sulfonamide structure

Product Name:4-Tolyl-d4-sulfonamide

CAS No:1219795-34-2

MF:C₇H₅D₄NO₂S

MW:175.242

CID:1066297

PubChem ID:131668441

Update Time:2025-06-07

4-Tolyl-d4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- p-Toluene-2,3,5,6-d4-sulfonamide
- 4-Tolyl-d4-sulfonamide
- LMYRWZFENFIFIT-QFFDRWTDSA-N
- [2H4]-4-Tolyl-sulfonamide
- CS-0202073
- 1219795-34-2
- HY-79602S
- 2,3,5,6-Tetradeuterio-4-methylbenzenesulfonamide
- D99009
- Inchi： 1S/C7H9NO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)
- InChI Key： LMYRWZFENFIFIT-UHFFFAOYSA-N
- SMILES： S(C1C([H])=C([H])C(C)=C([H])C=1[H])(=O)(=O)N

Computed Properties

Exact Mass: 175.06050669g/mol
Monoisotopic Mass: 175.06050669g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 68.5Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 136 - 138oC
Boiling Point: 322.2±35.0 °C at 760 mmHg
Flash Point: 148.6±25.9 °C
Solubility: DMSO (Slightly), Methanol (Slightly)
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Tolyl-d4-sulfonamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Room Temperature

4-Tolyl-d4-sulfonamide Pricemore >>

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